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This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals utilizing 26Al
dating, with a specific focus on correcting for complex exposure histories.

Frequently Asked Questions (FAQs)

Q1: What is a "complex exposure history" in the context of 26Al dating?

A complex exposure history refers to a situation where a sample has been subjected to multiple
periods of exposure to cosmic rays and subsequent burial.[1][2] This is in contrast to a "simple"
history of a single exposure period followed by sampling, or a single exposure followed by a
single burial event.[1] Scenarios leading to complex histories include intermittent sediment or
snow cover, glacial advance and retreat, and exhumation and reburial in fluvial or desert
environments.[1][2][3] Such histories can significantly complicate the interpretation of 26Al
concentrations and lead to inaccurate age calculations if not properly addressed.

Q2: How can | identify a sample with a complex exposure history?
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The combined measurement of 26Al and another cosmogenic nuclide with a different half-life,
most commonly 10Be, is the primary method for identifying complex exposure histories.[1][2]
The two isotopes are produced in quartz at a relatively constant ratio (approximately 6.75:1 for
26Al:10Be).[4] Deviations from the expected 26Al/10Be ratio for a given exposure age can
indicate a complex history.[2][4] For instance, a ratio lower than expected for the measured
10Be concentration suggests a period of burial during which the shorter-lived 26Al (half-life
~0.717 million years) decayed more rapidly than 10Be (half-life ~1.39 million years).[4][5]

Q3: What are the main corrective actions for a sample with a suspected complex exposure
history?

Corrective actions for complex exposure histories involve moving beyond simple exposure age
calculations and utilizing models that account for periods of burial. The most common approach
is "burial dating," which uses the discordant decay of the 26Al-10Be pair to determine the
duration of both exposure and burial.[1][2][4] This requires measuring the concentrations of
both isotopes in the sample. The data can then be plotted on a "banana diagram" (26Al/10Be
vs. 10Be concentration) to infer the exposure and burial history.[1]

Q4: Can online calculators handle complex exposure history corrections?

Standard online exposure age calculators, such as the CRONUS-Earth calculators, are
primarily designed for calculating simple exposure ages assuming continuous exposure.[6][7]
[8] While they allow for inputs like shielding and erosion rates, they do not inherently model
complex exposure-burial scenarios.[6][7] To correct for complex histories, you will typically
need to use more specialized calculations or models that explicitly solve for both exposure and
burial durations using the 26Al and 10Be data.[1][2] Some research groups have developed
their own scripts or models for this purpose.

Troubleshooting Guide

Issue 1: Calculated 26Al exposure age is significantly different from the expected age based on
geological context.
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Possible Cause

Troubleshooting Step

Undetected Burial Period: The sample may
have been buried for a significant period,
causing the 26Al to decay and yielding an

erroneously young simple exposure age.

Measure 10Be in the same sample. A low
26Al/10Be ratio can confirm a history of burial.
Use a burial dating model to calculate a more

accurate age.[1][2]

Inheritance: The sample may contain 26Al from
a previous exposure period that was not fully
removed by erosion before the most recent
exposure.[3] This will result in an age that is too
old.

Analyze multiple samples from the same
landform. Inheritance is often variable between
samples. A cluster of younger ages may

represent the true exposure age.

Post-burial Production: For buried samples,
continued production of 26Al and 10Be by
muons at depth can alter the nuclide
concentrations and lead to an underestimation
of the burial age.[9][10]

If post-burial production is suspected, especially
in samples buried at shallow depths (<30 m), it
is necessary to use a model that accounts for

muogenic production as a function of depth.[9]

Inaccurate Production Rate Scaling: The
production rate of 26Al varies with latitude,
altitude, and time. Using an incorrect scaling

model can lead to age inaccuracies.

Ensure you are using an up-to-date and
appropriate production rate scaling model for
your sample location and the timescale of
interest.[6][8]

Issue 2: High uncertainty in the corrected age.
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Possible Cause

Troubleshooting Step

Low Nuclide Concentrations: Samples with short
exposure times or significant burial will have low
concentrations of 26Al and 10Be, leading to
larger analytical uncertainties during AMS

measurement.

Increase the sample size if possible to increase
the total number of cosmogenic nuclide atoms

for measurement.

"Dirty" Samples: High concentrations of stable
Al, Ti, Mg, or Mn in the quartz sample can
interfere with the measurement of 26Al,

increasing uncertainty.[9]

Meticulous mineral separation and chemical
purification are crucial. If issues persist, it may
indicate the sample is unsuitable for 26Al

analysis.

Uncertainty in Half-lives: The decay constants
for 26Al and 10Be have associated uncertainties

that propagate into the age calculation.

Ensure you are using the most recently
accepted values for the half-lives of 26Al and

10Be in your calculations.[1][4]

Quantitative Data Summary

Parameter Value Reference
26Al Half-life ~0.717 Million years [5]

10Be Half-life ~1.39 Million years [4]
Spallogenic Production Ratio

(26Al/10Be) in Quartz at Sea ~6.75 [4]

Level, High Latitude

Experimental Protocols

Methodology for Correcting for a Simple Burial History:

e Sample Preparation:

o Crush and sieve the rock sample to isolate the desired grain size.

o Separate quartz from other minerals using magnetic and heavy liquid separation

techniques.
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o Etch the quartz grains in a dilute hydrofluoric acid solution to remove atmospheric 10Be
and any non-quartz minerals.

o Dissolve the purified quartz in concentrated hydrofluoric acid after adding a known amount
of 9Be carrier.

o Separate Al and Be from the solution using ion-exchange chromatography.

o Precipitate Al and Be as hydroxides, then oxidize to Al203 and BeO by heating.

e AMS Measurement:

o Mix the prepared oxides with a metal binder (e.g., Nb or Ag) and press into a target for the
Accelerator Mass Spectrometer (AMS).

o Measure the 26Al/27Al and 10Be/9Be ratios in the AMS.

o Calculate the concentrations of 26Al and 10Be (atoms per gram of quartz) based on the
measured ratios, the mass of the quartz, and the amount of carrier added.

o Data Analysis and Correction:

o Input the measured 26Al and 10Be concentrations into a two-isotope plot (also known as a
"banana plot").

o The position of the sample on this plot, relative to the "exposure-burial island," allows for
the determination of the initial exposure dose and the subsequent burial duration.

o Use appropriate equations that model the radioactive decay of both isotopes during burial
to solve for the two unknowns: the pre-burial exposure time (or inheritance) and the burial
age.

Visualizations
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Caption: Workflow for assessing complex exposure histories in 26Al dating.
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Caption: Logical relationship of nuclide evolution during a burial event.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1230959?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.geoscienceworld.org/gsa/books/edited-volume/570/chapter/3803099/A-review-of-burial-dating-methods-using-26Al-and
https://www.researchgate.net/publication/215608485_A_Review_of_Burial_Dating_Methods_Using_26Al_and_10Be
https://www.antarcticglaciers.org/glacial-geology/dating-glacial-sediments-2/cosmogenic-nuclide-dating/cosmogenic_nuclide_datin/
http://noblegas.berkeley.edu/~noblegas/files/BalcoShuster(2009b)_Al_Be_Ne_burial_dating.pdf
https://en.wikipedia.org/wiki/Aluminium
https://stoneage.hzdr.de/docs/Balco_QG_2008.pdf
https://hess.ess.washington.edu/math/al_be_v23/al_be_multiple_v23.html
https://www.researchgate.net/publication/228372219_A_complete_and_easily_accessible_means_of_calculating_surface_exposure_ages_or_erosion_rates_from_10Be_and_26Al_measurements
https://pubs.geoscienceworld.org/gsw/lithosphere/article/10/6/806/565772/Dating-growth-strata-and-basin-fill-by-combining
https://www.researchgate.net/publication/222719266_Dating_buried_sediments_using_radioactive_decay_and_muogenic_production_of_26AL_and_10Be
https://www.benchchem.com/product/b1230959/docs#technical-support-center-26al-dating-and-complex-exposure-histories
https://www.benchchem.com/product/b1230959/docs#technical-support-center-26al-dating-and-complex-exposure-histories
https://www.benchchem.com/product/b1230959/docs#technical-support-center-26al-dating-and-complex-exposure-histories
https://www.benchchem.com/product/b1230959/docs#technical-support-center-26al-dating-and-complex-exposure-histories
https://www.benchchem.com/product/b1230959?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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